4-bromo-N-(2,2-diethoxyethyl)benzamide

• Molecular Formula: C13H18BrNO3
• Molecular Weight: 316.19 g/mol
• IUPAC Name: 4-bromo-N-(2,2-diethoxyethyl)benzamide
• InChI: InChI=1S/C13H18BrNO3/c1-3-17-12(18-4-2)9-15-13(16)10-5-7-11(14)8-6-10/h5-8,12H,3-4,9H2,1-2H3,(H,15,16)
• InChI Key: WWSLCPJVTCHJNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC(=O)C1=CC=C(C=C1)Br)OCC

Description

4-Bromo-N-(2,2-diethoxyethyl)benzamide is a benzamide derivative characterized by a 4-bromo-substituted aromatic ring and a diethoxyethylamine moiety. The diethoxyethyl group introduces flexibility and ether-based solubility, distinguishing it from simpler benzamide derivatives. This compound is synthesized via amide coupling between 4-bromobenzoyl chloride and 2,2-diethoxyethylamine, typically under reflux conditions in toluene or acetonitrile .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent on the benzamide scaffold significantly impacts molecular properties. Below is a comparative analysis of key analogues:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Features	Reference
4-Bromo-N-(2,2-diethoxyethyl)benzamide	Diethoxyethyl	329.23*	Ether groups enhance solubility; flexible side chain stabilizes conformation
4-Bromo-N-(2-nitrophenyl)benzamide	2-Nitrophenyl	321.12	Nitro group introduces rigidity and electron-withdrawing effects; planar structure
4-Bromo-N-(3,5-dimethoxyphenyl)benzamide	3,5-Dimethoxyphenyl	366.20	Methoxy groups improve lipophilicity; FGFR1 inhibitor activity reported
4-Bromo-N-[2-(dimethylamino)ethyl]benzamide	Dimethylaminoethyl	271.15	Basic amino group increases water solubility; potential for protonation
4-Bromo-N-(tert-butyl)benzamide	tert-Butyl	256.14	Steric hindrance from bulky group reduces reactivity; high thermal stability

*Calculated based on molecular formula C₁₃H₁₈BrNO₃.

Key Observations :

• Solubility : The diethoxyethyl group in the target compound enhances solubility in polar organic solvents compared to nitro- or tert-butyl-substituted analogues .
• Conformational Stability : The diethoxyethyl side chain forms intramolecular hydrogen bonds (N–H⋯O), as seen in the crystal structure of 2-benzamido-N-(2,2-diethoxyethyl)benzamide, promoting stable conformations .

Yield Comparison :

• Diethoxyethyl derivatives: ~65–75% yield .
• Nitro-substituted analogues: ~70–80% yield .

Stability and Reactivity

• Thermal Stability : tert-Butyl-substituted benzamides show higher thermal stability (melting point >200°C) compared to diethoxyethyl analogues (melting point ~150°C*) .
• Hydrolytic Sensitivity : Diethoxyethyl groups may undergo hydrolysis under acidic conditions, unlike stable tert-butyl or nitro substituents .